Cas no 51314-51-3 (N-butyl-1H-1,3-benzodiazol-2-amine)

• Product Name: N-butyl-1H-1,3-benzodiazol-2-amine
• CAS No: 51314-51-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 374170
• PubChem ID: 284016
• Update Time: 2025-04-19

N-butyl-1H-1,3-benzodiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Butyl-1H-benzo[d]imidazol-2-amine
• 1H-Benzimidazol-2-amine,N-butyl-
• butyl(1,3-dihydrobenzimidazol-2-ylidene)azanium
• N-BUTYL-1H-BENZIMIDAZOL-2-AMINE
• N-butyl-1H-1,3-benzodiazol-2-amine
• MLS000567651
• HY-133859
• DTXSID20965602
• 1H-Benzimidazol-2-amine,N-butyl-(9CI)
• NSC139486
• SMR000154208
• BDBM50492279
• 4-N-DECYLOXYBIPHENYL-4-CARBOXYLICACID
• AKOS000119227
• CS-0134396
• BCA31451
• HMS1719N18
• GTPL10288
• EN300-17867
• Z57052859
• NSC 139486
• HMS2275D04
• N-Butyl-1,3-dihydro-2H-benzimidazol-2-imine
• M084
• 51314-51-3
• CHEMBL1376358
• NSC-139486
• CHEBI:123188
• SCHEMBL22619945
• Q27212857
• M-084
• G22297
• TS-09852

• Inchi： 1S/C11H15N3/c1-2-3-8-12-11-13-9-6-4-5-7-10(9)14-11/h4-7H,2-3,8H2,1H3,(H2,12,13,14)
• InChI Key： OKKUCNXCFWODOE-UHFFFAOYSA-N
• SMILES： N(C1=NC2C=CC=CC=2N1)CCCC

Computed Properties

• Exact Mass: 189.12675
• Monoisotopic Mass: 189.126597
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7

Experimental Properties

• Density: 1.153
• Boiling Point: 344.8°C at 760 mmHg
• Flash Point: 162.3°C
• Refractive Index: 1.653
• PSA: 40.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles